N-(4-fluorophenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)butanamide

• IUPAC Name: N-(4-fluorophenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C20H19FN2OS/c1-3-7-18(24)23(17-12-10-16(21)11-13-17)20-22-19(14(2)25-20)15-8-5-4-6-9-15/h4-6,8-13H,3,7H2,1-2H3
• InChI Key: AELSCMMSNALDRB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(C1=CC=C(C=C1)F)C2=NC(=C(S2)C)C3=CC=CC=C3
• Molecular Formula: C20H19FN2OS
• Molecular Weight: 354.4 g/mol

Description

N-(4-fluorophenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)butanamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Mechanism of Action

N-(4-fluorophenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)butanamide acts as an agonist for the CB1 and CB2 receptors, which are part of the endocannabinoid system. When this compound binds to these receptors, it activates them and triggers a cascade of biochemical events that can lead to various physiological effects. These effects can include altered pain perception, appetite stimulation, and changes in mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including altered pain perception, appetite stimulation, and changes in mood and behavior. It has also been shown to have potential neuroprotective effects, which could make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)butanamide in lab experiments is its high affinity for the CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system. However, one limitation of using this compound is its potential toxicity, which could make it difficult to use in certain experiments. Additionally, the effects of this compound on the brain and behavior are not fully understood, which could limit its usefulness in some studies.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)butanamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential use as a tool for studying the endocannabinoid system and its receptors. Additionally, further research is needed to fully understand the effects of this compound on the brain and behavior, which could have implications for its use in both research and medicine.
Conclusion:
This compound is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in research. It has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. Further research is needed to fully understand the potential applications of this compound in research and medicine.

Scientific Research Applications

N-(4-fluorophenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)butanamide has been used in scientific research to study the endocannabinoid system and its receptors. It has been shown to have high affinity for the CB1 and CB2 receptors, which are involved in various physiological processes such as pain, appetite, and mood regulation. This compound has also been used in studies to investigate the effects of synthetic cannabinoids on the brain and behavior.